Cas no 345297-65-6 (1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid)
1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid
- Maybridge1_007948
- MFCD01571209
- CS-0118942
- 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylicacid
- BBL020361
- HMS564B06
- Oprea1_257308
- DA-06610
- 345297-65-6
- AKOS000124791
- 3-Pyrrolidinecarboxylic acid, 1-(3-nitrophenyl)-5-oxo-
- ALBB-019405
- H32861
- SCHEMBL6348849
- STK891970
- 1-(3-Nitrophenyl)-5-oxo-pyrrolidine-3-carboxylic acid
- 1-(3-Nitrophenyl)-5-oxo-3-pyrrolidinecarboxylic acid
- C11H10N2O5
- AKOS016037111
- VS-07097
- HKWNCNVBEVINPC-UHFFFAOYSA-N
-
- MDL: MFCD01571209
- Inchi: 1S/C11H10N2O5/c14-10-4-7(11(15)16)6-12(10)8-2-1-3-9(5-8)13(17)18/h1-3,5,7H,4,6H2,(H,15,16)
- InChI Key: HKWNCNVBEVINPC-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)CN1C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.05897142Da
- Monoisotopic Mass: 250.05897142Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 103Ų
1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB382511-500 mg |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid |
345297-65-6 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB382511-1 g |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid |
345297-65-6 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB382511-5 g |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid |
345297-65-6 | 5g |
€656.50 | 2023-04-25 | ||
| TRC | N497333-100mg |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic Acid |
345297-65-6 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497333-500mg |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic Acid |
345297-65-6 | 500mg |
$ 210.00 | 2022-06-03 | ||
| TRC | N497333-1g |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic Acid |
345297-65-6 | 1g |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM539612-1g |
1-(3-Nitrophenyl)-5-oxo-3-pyrrolidinecarboxylic acid |
345297-65-6 | 95%+ | 1g |
$214 | 2023-01-02 | |
| Chemenu | CM539612-5g |
1-(3-Nitrophenyl)-5-oxo-3-pyrrolidinecarboxylic acid |
345297-65-6 | 95%+ | 5g |
$753 | 2023-01-02 | |
| abcr | AB382511-500mg |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid; . |
345297-65-6 | 500mg |
€205.00 | 2025-02-17 | ||
| abcr | AB382511-1g |
1-(3-Nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid; . |
345297-65-6 | 1g |
€237.00 | 2025-02-17 |
1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid
Introduction to 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 345297-65-6)
1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 345297-65-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenyl group and a pyrrolidine ring with a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid is defined by the presence of a nitro group (-NO2) on the phenyl ring, which imparts strong electron-withdrawing properties. The pyrrolidine ring, a five-membered cyclic amine, is fused with a carbonyl group to form a 5-oxopyrrolidine structure. The carboxylic acid group (-COOH) at the C3 position of the pyrrolidine ring adds further reactivity and functional versatility to the molecule.
Recent studies have highlighted the potential of 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The nitrophenyl group is known to modulate the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the pyrrolidine ring provides structural stability and enhances the compound's ability to interact with target proteins.
In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antimicrobial activity of 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid. The results indicated that this compound has significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
The potential therapeutic applications of 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid are not limited to anti-inflammatory and antimicrobial uses. Ongoing research is also investigating its role in cancer therapy. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.
In terms of pharmacokinetics, 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid has been found to have favorable properties. It exhibits good solubility in both aqueous and organic solvents, which facilitates its absorption and distribution in biological systems. Additionally, the compound has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile for potential therapeutic use.
The synthesis of 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid involves several well-established chemical reactions. One common approach is to start with 3-nitrobenzaldehyde, which undergoes condensation with an appropriate amine to form an imine intermediate. This intermediate is then cyclized under acidic conditions to form the pyrrolidine ring, followed by oxidation to introduce the carbonyl group at the C5 position. Finally, carboxylation at the C3 position completes the synthesis of the target compound.
The versatility of 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid extends beyond its direct biological activities. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, modifications at the nitrophenyl or pyrrolidine moieties can lead to derivatives with improved potency, selectivity, or pharmacokinetic profiles.
In conclusion, 1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 345297-65-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs.
345297-65-6 (1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)